Cas no 2034322-95-5 (1-methyl-N-{2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-methyl-N-{2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2034322-95-5
• MF: C₁₄H₁₅N₇O
• MW: 297.315201044083
• CID: 6232822
• PubChem ID: 126850958
• Update Time: 2025-10-15

1-methyl-N-{2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-{2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-1H-1,2,3-triazole-4-carboxamide
• 1-methyl-N-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-1H-1,2,3-triazole-4-carboxamide
• 1-methyl-N-[2-(4-pyridin-4-ylpyrazol-1-yl)ethyl]triazole-4-carboxamide
• 2034322-95-5
• AKOS032466268
• F6525-5669

• Inchi： 1S/C14H15N7O/c1-20-10-13(18-19-20)14(22)16-6-7-21-9-12(8-17-21)11-2-4-15-5-3-11/h2-5,8-10H,6-7H2,1H3,(H,16,22)
• InChI Key： WCEQAPIDVDWTND-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C)N=N1)NCCN1C=C(C2C=CN=CC=2)C=N1

Computed Properties

• Exact Mass: 297.13380813g/mol
• Monoisotopic Mass: 297.13380813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 90.5Ų

Additional information on 1-methyl-N-{2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-1H-1,2,3-triazole-4-carboxamide

Comprehensive Analysis of 1-methyl-N-{2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-1H-1,2,3-triazole-4-carboxamide (CAS No. 2034322-95-5)

In the rapidly evolving field of medicinal chemistry, 1-methyl-N-{2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-1H-1,2,3-triazole-4-carboxamide (CAS No. 2034322-95-5) has emerged as a compound of significant interest. This molecule, characterized by its unique pyridine and triazole moieties, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural versatility, which allows for interactions with various biological targets.

The compound's pyridin-4-yl and 1H-pyrazol-1-yl groups contribute to its ability to form stable complexes with enzymes and receptors, making it a promising candidate for therapeutic applications. Recent studies have highlighted its potential in addressing inflammatory diseases and metabolic disorders, topics that are currently trending in biomedical research. The integration of AI-driven drug design tools has further accelerated the exploration of this compound, aligning with the growing demand for computational chemistry solutions in modern labs.

From a synthetic perspective, 1-methyl-N-{2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-1H-1,2,3-triazole-4-carboxamide showcases the importance of click chemistry in constructing heterocyclic frameworks. Its triazole-4-carboxamide backbone is a testament to the efficiency of modular synthesis techniques, which are widely discussed in organic chemistry forums and research publications. This aligns with the increasing popularity of green chemistry principles, as scientists seek sustainable methods to produce complex molecules.

Another area of interest is the compound's potential role in kinase inhibition, a hot topic in cancer research. Preliminary data suggests that its pyridine and triazole components may interact with ATP-binding sites, a mechanism frequently explored in targeted therapy development. This has sparked discussions in pharmaceutical communities about its applicability in precision medicine, a field gaining traction due to advancements in genomic profiling.

In addition to its biomedical relevance, 2034322-95-5 is also a subject of interest in material science. Its aromatic systems and hydrogen-bonding capabilities make it a potential building block for functional materials, such as organic semiconductors or sensors. This dual applicability in life sciences and nanotechnology underscores its interdisciplinary significance, a trend increasingly reflected in scientific collaborations.

As the scientific community continues to investigate 1-methyl-N-{2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-1H-1,2,3-triazole-4-carboxamide, its structure-activity relationships (SAR) remain a focal point. Researchers are leveraging machine learning models to predict its interactions, addressing common queries like "how to optimize triazole-based compounds" or "pyridine derivatives in drug design". These topics frequently appear in academic search engines, reflecting the compound's relevance to contemporary research challenges.

In conclusion, CAS No. 2034322-95-5 represents a compelling case study in modern chemical research. Its multifaceted applications—from drug discovery to advanced materials—highlight the convergence of traditional synthesis and cutting-edge technologies like AI-assisted molecular modeling. As interest grows in heterocyclic compounds and their biological activities, this molecule is poised to remain at the forefront of scientific inquiry, offering answers to some of the most pressing questions in chemistry and biomedicine today.